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It is an anticonvulsant which reduces motor activity, enhances the effects of alcohol, ether and barbiturates. Quinoline alkaloid , from plants of the Rutaceae Family.
At 150-200 mg/kg, it depresses the reaction of orientation of mice; At 150-200 mg/kg, it suppresses the convulsant action of strychnine, corazole, caffeine and picrotoxin; At 200-400 mg/kg, it depresses the motor-activity of mice and rats; At 300 mg/kg, it depresses the conditioned reflex activity of rats. It increases the soporific action of ethanol, ether, chloral hydrate and barbiturates.
DUBINIDINE(cas 22964-77-8) is an anticonvulsant which reduces motor activity, enhances the effects of alcohol, ether and barbiturates. Quinoline alkaloid, from plants of the Rutaceae Family. At 150-200 mg/kg, it depresses the reaction of orientation of mice; At 150-20...